1-Dodecylpyridinium chloride

• IUPAC Name: 1-dodecylpyridin-1-ium;chloride
• InChI: InChI=1S/C17H30N.ClH/c1-2-3-4-5-6-7-8-9-10-12-15-18-16-13-11-14-17-18;/h11,13-14,16-17H,2-10,12,15H2,1H3;1H/q+1;/p-1
• InChI Key: GKQHIYSTBXDYNQ-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+]1=CC=CC=C1.[Cl-]
• Molecular Formula: C17H30ClN
• Related CAS: 104-73-4 (Parent), 15416-74-7 (Parent)
• DSSTOX Substance ID: DTXSID7051476
• Molecular Weight: 283.9 g/mol
• CAS No.: 104-74-5

Description

1-Dodecylpyridinium chloride is a cationic surfactant. It has been studied for its micellization characteristics.

Synthesis Analysis

This compound has been synthesized in a study where it was used as a potential antifouling agent for commercial alkyd paint. The synthesis involved the mixture of pyridine and 1-chlorododecane, stirred at 140°C for 24 hours.

Molecular Structure Analysis

The molecular structure of this compound has been studied in the context of its micellization characteristics.

Chemical Reactions Analysis

The chemical reactions involving this compound have been studied in various contexts. For instance, it has been used in the preparation of antifouling coatings. It has also been involved in the removal process by persulfate activation using UVA radiation or temperature.

Physical and Chemical Properties Analysis

This compound is a white crystal that is soluble in water. It has properties such as molar conductivity, surface tension, and surface adsorption parameters.

Scientific Research Applications

• Molecular and Crystal Structure Analysis : 1-Dodecylpyridinium chloride monohydrate's molecular and crystal structure was determined, revealing parallel hydrocarbon chains and a trans-planar conformation, important for understanding its physical properties (Vongbupnimit, Noguchi, & Okuyama, 1995).

• Surfactant Properties : Studies on the micellar properties of this compound have been conducted, focusing on its behavior in aqueous solutions, which is crucial for applications in detergency and emulsification (Maeda & Satake, 1984).

• Kinetic Characteristics in Aqueous Solutions : Research on the conductivity of aqueous solutions of this compound has provided insights into its kinetic characteristics, useful for applications in chemical processes (Smirnov & Kochurova, 2001).

• Micelle Size in Aqueous Solutions : Investigation into the size of micelles formed by this compound in aqueous solutions has been conducted, which has implications for its use in drug delivery and other nanotechnology applications (Fujio & Ikeda, 1992).

• Electrochemical Treatment : A study focused on the electrochemical oxidation of this compound, exploring its potential for wastewater treatment and environmental remediation (Panizza, Clematis, & Cerisola, 2016).

• Aggregation in Aqueous Solutions : Research on the aggregation behavior of this compound in aqueous solutions has provided valuable data for understanding its applications in colloidal science and materials engineering (Korotkikh, Kochurova, & Hong, 2008).

• Adsorption Studies : Studies on the adsorption of naphthalene and phenanthrene on 1-Dodecylpyridinium-modified bentonite highlighted its potential use in pollutant removal from environmental matrices (Changchaivong & Khaodhiar, 2009).

Safety and Hazards

1-Dodecylpyridinium chloride is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is also considered a flammable material.

Mechanism of Action

Target of Action

1-Dodecylpyridinium chloride is a cationic surfactant . Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid. They may act as detergents, wetting agents, emulsifiers, foaming agents, and dispersants.

Action Environment

The action of this compound can be influenced by environmental factors such as pH and ionic strength, which can affect the charge and solubility of the compound. Furthermore, the presence of other surfactants or compounds can influence its action, as they can compete for the same targets or interact with this compound itself .

Biochemical Analysis

Biochemical Properties

1-Dodecylpyridinium chloride has properties such as molar conductivity, surface tension, and surface adsorption parameters

Cellular Effects

It has been reported that it exhibits high toxicity to Moina macrocopa, a species of water flea .

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of this compound in laboratory settings. It has been reported that this compound has excellent resistance to leaching from protective coatings into water .

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been extensively studied. It has been reported that this compound exhibits high toxicity to Moina macrocopa .

Synthesis routes and methods

Procedure details

The corresponding compounds of pyridine or substituted pyridine, as six-member heterocycle, can be prepared from the corresponding alkyl bromides or iodides in methanol at 35° C. and pyridine or substituted pyridines with a yield of 70%. The corresponding molar amounts of the alkyl bromide, almost all of which are available commercially but which must be subsequently preparatively purified by high-pressure liquid chromatography (HPLC), are firstly dissolved in methanol (10 times excess volume with respect to pyridine) and under nitrogen the stoichiometric amount of pyridine, also dissolved in methanol, added dropwise whilst stirring. Heating is carried out for 6 hours under reflux whilst stirring at 70° C. so that the reaction yield is almost quantitative. Thus, for example, the yield of hexadecyl-4-hydroxypyridinium chloride or bromide in methanol as solvent is 95%, with ethanol 80% and in ether/ethanol only 40%. Dodecylpyridinium chloride is obtained with a yield of almost 70%. 3,5-dihydroxydodecylpyridinium bromide is formed quantitatively in accordance with the above procedure from dodecyl bromide and 3,5-dihydroxypyridine in boiling chloroform after 4 hours (melting point 180° C.).